3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C21H23NO3
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-propylindol-2-one
• InChI: InChI=1S/C21H23NO3/c1-4-11-22-18-8-6-5-7-17(18)21(25,20(22)24)13-19(23)16-12-14(2)9-10-15(16)3/h5-10,12,25H,4,11,13H2,1-3H3
• InChI Key: XSGITKCWAYYZTC-UHFFFAOYSA-N
• SMILES: CCCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=C(C=CC(=C3)C)C)O

Description

3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one is a synthetic compound that has been widely used in scientific research. This compound is also known as DPI or diphenyleneiodonium chloride. It is a potent inhibitor of NADPH oxidase, an enzyme that catalyzes the production of reactive oxygen species (ROS) in cells. DPI has been used to investigate the role of ROS in various biological processes, including cell signaling, inflammation, and aging.

Mechanism of Action

DPI inhibits the activity of NADPH oxidase, an enzyme that catalyzes the production of ROS in cells. NADPH oxidase is a membrane-bound enzyme that is activated by various stimuli, including cytokines, growth factors, and microbial pathogens. DPI binds to the flavin-containing subunit of NADPH oxidase and prevents electron transfer, thereby inhibiting ROS production.
Biochemical and Physiological Effects:
DPI has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the production of ROS in cells, which can help to prevent oxidative damage and inflammation. DPI has also been shown to inhibit the activity of various enzymes, including xanthine oxidase, lipoxygenase, and cyclooxygenase. These enzymes are involved in the production of ROS and inflammatory mediators.

Advantages and Limitations for Lab Experiments

DPI has several advantages for use in lab experiments. It is a potent and specific inhibitor of NADPH oxidase, which makes it a valuable tool for investigating the role of ROS in biological processes. DPI is also relatively easy to synthesize and has a long shelf life. However, DPI has some limitations, including its potential toxicity and non-specific effects on other enzymes.

Future Directions

There are several potential future directions for research on DPI. One area of interest is the role of ROS in aging and age-related diseases, such as Alzheimer's disease and Parkinson's disease. DPI could be used to investigate the effects of ROS on mitochondrial function and cellular senescence. Another area of interest is the development of new inhibitors of NADPH oxidase that are more potent and specific than DPI. These inhibitors could be used to investigate the role of NADPH oxidase in various biological processes and could have potential therapeutic applications in the treatment of inflammatory diseases.

Synthesis Methods

DPI can be synthesized by the reaction of 2,5-dimethylphenylacetonitrile with ethyl acetoacetate in the presence of sodium ethoxide. The resulting intermediate is then treated with hydroxylamine hydrochloride and acetic anhydride to yield DPI.

Scientific Research Applications

DPI has been used in a wide range of scientific research, including studies on cell signaling, inflammation, and aging. It has been shown to inhibit the production of ROS in cells, which can help to elucidate the role of ROS in these processes. DPI has also been used to investigate the effects of ROS on mitochondrial function, apoptosis, and autophagy.